molecular formula C13H11BrN2O B8704487 4-(8-Bromo-quinoxalin-2-yl)-2-methyl-but-3-yn-2-ol

4-(8-Bromo-quinoxalin-2-yl)-2-methyl-but-3-yn-2-ol

Cat. No. B8704487
M. Wt: 291.14 g/mol
InChI Key: GWLHCAVBQLEIQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(8-Bromo-quinoxalin-2-yl)-2-methyl-but-3-yn-2-ol is a useful research compound. Its molecular formula is C13H11BrN2O and its molecular weight is 291.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(8-Bromo-quinoxalin-2-yl)-2-methyl-but-3-yn-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(8-Bromo-quinoxalin-2-yl)-2-methyl-but-3-yn-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H11BrN2O

Molecular Weight

291.14 g/mol

IUPAC Name

4-(8-bromoquinoxalin-2-yl)-2-methylbut-3-yn-2-ol

InChI

InChI=1S/C13H11BrN2O/c1-13(2,17)7-6-9-8-15-11-5-3-4-10(14)12(11)16-9/h3-5,8,17H,1-2H3

InChI Key

GWLHCAVBQLEIQE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC1=CN=C2C=CC=C(C2=N1)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A microwave tube is charged with 200 mg (0.821 mmol) of 8-Bromo-2-chloro-quinoxaline, 159 μl (1.64 mmol) of 2-Methyl-but-3-yn-2-ol, 231 μl (1.64 mmol) of Et3N, 6.26 mg (0.0329 mmol) of CuI and 11.8 mg (0.0164 mmol) of Pd(PPh3)2Cl2. After several cycles of vacuum/purge with argon, 5 ml of n-BuOH are added. The reaction mixture is then stirred at RT for 30 min. The reaction mixture is poured onto a solution of NaHCO3 and diluted with EtOAc and the phases are separated. The organic phase is washed several times with de-ionized water and the aqueous layer re-extracted with EtOAc. The combined organic layers are washed with brine, dried over Na2SO4, filtered and the filtrate is concentrated in vacuo. The residue is dissolved in CH2Cl2 and purified by chromatography (silicagel, hexane:EtOAc=1:1) to afford the title compound as a brown oil, Rt=1.026 min (Acquity HPLC BEH C18, 2.1×50 mm, 1.7 micron, detection 215 nM, 0.1 min 2% CH3CN in H2O, 2% to 100% CH3CN in H2O in 1.5 min, 0.4 min 100% CH3CN+0.1% TFA, flow rate 1.0 ml/min); MS: 291 (M+1, 79Br)+.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
159 μL
Type
reactant
Reaction Step One
Name
Quantity
231 μL
Type
reactant
Reaction Step One
Name
Quantity
6.26 mg
Type
catalyst
Reaction Step One
Quantity
11.8 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.